N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C25H25N3O2
• Molecular Weight: 399.5 g/mol
• IUPAC Name: N-[4-[4-(4-methylbenzoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C25H25N3O2/c1-19-7-9-21(10-8-19)25(30)28-17-15-27(16-18-28)23-13-11-22(12-14-23)26-24(29)20-5-3-2-4-6-20/h2-14H,15-18H2,1H3,(H,26,29)
• InChI Key: BTMXULQKGBVKRD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4

Description

N-{4-[4-(4-methylbenzoyl)-1-piperazinyl]phenyl}benzamide, commonly known as MPB, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPB is a small molecule that has been found to have a wide range of biological effects, including anti-inflammatory, anti-cancer, and anti-viral properties. In

Mechanism of Action

The mechanism of action of MPB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. MPB has been found to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the inflammatory response. MPB has also been found to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and are often overexpressed in cancer cells. Additionally, MPB has been found to inhibit the activity of viral proteases, which are essential for the replication of certain viruses.
Biochemical and Physiological Effects:
MPB has been found to have a wide range of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor alpha (TNF-α), which are involved in the pathogenesis of inflammatory diseases. MPB has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, MPB has been found to inhibit the replication of viruses such as HIV and hepatitis C, which could potentially lead to the development of new antiviral therapies.

Advantages and Limitations for Lab Experiments

One of the advantages of MPB for lab experiments is its relatively low cost and ease of synthesis. Additionally, MPB has been found to have a wide range of biological effects, making it a versatile tool for studying various biological processes. However, one of the limitations of MPB is its potential toxicity at high concentrations, which could limit its use in certain experiments.

Future Directions

There are many potential future directions for research on MPB. One area of interest is the development of MPB-based therapies for inflammatory diseases, cancer, and viral infections. Additionally, further studies are needed to fully elucidate the mechanism of action of MPB and its potential side effects. Finally, the development of new analogs of MPB with improved pharmacological properties could lead to the development of more effective therapies.

Synthesis Methods

The synthesis method of MPB involves the reaction of 4-methylbenzoyl chloride with 4-(4-aminophenyl)piperazine in the presence of a base. The resulting intermediate is then reacted with benzoyl chloride to produce the final product, MPB. This synthesis method has been optimized to maximize yield and purity of the final product.

Scientific Research Applications

MPB has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory properties, which makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. MPB has also been found to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells in various types of cancer, including breast, lung, and prostate cancer. Additionally, MPB has been found to have anti-viral properties, inhibiting the replication of viruses such as HIV and hepatitis C.